Chemical structure and properties of 5-O-Desmethyl donepezil hydrochloride
Chemical structure and properties of 5-O-Desmethyl donepezil hydrochloride
[1]
Executive Summary
5-O-Desmethyl donepezil (5-ODD) represents a critical Phase I metabolite of the acetylcholinesterase (AChE) inhibitor donepezil. While often overshadowed by its equipotent isomer, 6-O-desmethyl donepezil, 5-ODD is of significant toxicological interest due to its specific off-target activity profile, particularly regarding hERG channel inhibition.[1]
This guide provides a definitive technical analysis of 5-O-desmethyl donepezil hydrochloride, synthesizing its chemical properties, divergent pharmacological activity, and validated protocols for its synthesis and quantification.[1]
Part 1: Chemical Identity & Structural Analysis[1]
5-O-Desmethyl donepezil hydrochloride is the hydrochloride salt of the phenol derivative formed by the O-demethylation of donepezil at the 5-position of the indanone ring.
Nomenclature and Identifiers
| Property | Specification |
| Common Name | 5-O-Desmethyl donepezil hydrochloride |
| Synonyms | 5-ODD; M2 metabolite; E2020-M2 |
| IUPAC Name | 2-[(1-benzylpiperidin-4-yl)methyl]-5-hydroxy-6-methoxy-2,3-dihydroinden-1-one hydrochloride |
| CAS Number | 120013-57-2 (Free Base); Salt forms vary by vendor |
| Molecular Formula | C₂₃H₂₇NO₃[1][2] · HCl |
| Molecular Weight | 401.93 g/mol (Salt); 365.47 g/mol (Free Base) |
| SMILES | COc1c(O)cc2c(c1)CC(C2=O)CC3CCN(Cc4ccccc4)CC3.Cl |
Structural Significance
The molecule retains the core pharmacophore of donepezil—the N-benzylpiperidine moiety connected to a dimethoxyindanone system—but loses the methyl group at the 5-position. This seemingly minor modification alters the lipophilicity (LogP) and hydrogen bonding capacity of the molecule, significantly impacting its interaction with the AChE active site gorge compared to the parent drug.
Part 2: Pharmacological Profile[3][4]
Metabolic Pathway
Donepezil undergoes extensive first-pass metabolism in the liver.[1] The formation of 5-ODD is catalyzed primarily by CYP2D6 and CYP3A4 .[1] Unlike the 6-O-desmethyl metabolite, which is formed via a parallel pathway, 5-ODD is further conjugated (glucuronidation) for renal elimination.[1]
Activity & Selectivity: The "Isomer Divergence"
A critical distinction must be made between the 5-O- and 6-O-desmethyl isomers.[1]
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Acetylcholinesterase (AChE) Inhibition:
-
Donepezil (Parent): Potent inhibitor (IC₅₀ ≈ 6.7–11.6 nM).[3][4][5]
-
6-O-Desmethyl Donepezil: Retains equipotent activity to the parent.
-
5-O-Desmethyl Donepezil: Exhibits reduced potency against AChE compared to the 6-isomer.[1] The loss of the 5-methoxy group disrupts critical hydrophobic interactions within the peripheral anionic site (PAS) of the enzyme.
-
-
hERG Channel Inhibition (Safety Signal):
-
5-O-Desmethyl donepezil is a known inhibitor of the hERG potassium channel with an IC₅₀ of approximately 1.5 µM .[3][4][6][7][8]
-
Implication: While less potent than the parent drug therapeutically, its accumulation (particularly in CYP2D6 poor metabolizers) can contribute to QT prolongation risks.[1] This makes 5-ODD a mandatory analyte in safety pharmacology assessments.
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Part 3: Synthesis Strategy (De Novo)
Objective: To synthesize high-purity 5-O-desmethyl donepezil hydrochloride for use as an analytical standard. Rationale: Direct demethylation of donepezil yields a difficult-to-separate mixture of 5-O- and 6-O- isomers.[1] A de novo approach using a pre-functionalized indanone ensures regiochemical purity.
Retrosynthetic Analysis
The target is assembled via an aldol-type condensation between a protected indanone and a piperidine aldehyde.[1]
-
Fragment A: 5-(benzyloxy)-6-methoxy-2,3-dihydro-1H-inden-1-one (Protected Indanone).[1]
Step-by-Step Protocol
Step 1: Aldol Condensation [10][11]
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Reagents: Dissolve 5-(benzyloxy)-6-methoxy-1-indanone (1.0 eq) and 1-benzylpiperidine-4-carbaldehyde (1.1 eq) in THF.
-
Catalyst: Add Lithium Diisopropylamide (LDA) or KOH (mild condition) at -78°C or room temperature, respectively.
-
Mechanism: The base enolizes the indanone at the C2 position, which attacks the aldehyde.[1]
-
Dehydration: Acidic workup (p-TsOH, reflux in toluene) promotes elimination of water to form the enone intermediate: 2-[(1-benzylpiperidin-4-yl)methylidene]-5-(benzyloxy)-6-methoxyindan-1-one.[1]
Step 2: Hydrogenation (Reduction)
-
Reagents: Dissolve the enone intermediate in MeOH/THF.
-
Catalyst: Pd/C (10% w/w).
-
Condition: Hydrogen atmosphere (1-3 atm), RT, 4 hours.
-
Outcome: This step reduces the exocyclic double bond and simultaneously removes the benzyl protecting group (hydrogenolysis) to liberate the free phenol.[1]
-
Note: If the benzyl group is stable under the chosen conditions, a separate deprotection step (H₂/Pd or BBr₃) may be required.
-
Step 3: Salt Formation
-
Procedure: Dissolve the free base in minimal anhydrous ethanol.
-
Acidification: Add 1.1 eq of HCl in diethyl ether or dioxane dropwise at 0°C.
-
Isolation: Precipitate the hydrochloride salt with diethyl ether, filter, and dry under vacuum.
Part 4: Analytical Characterization
Method: LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) Application: Quantification in human plasma.[1]
Chromatographic Conditions
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Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm, 1.7 µm.
-
Mobile Phase A: 0.1% Formic Acid in Water.[1]
-
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
-
Gradient: 5% B to 95% B over 5 minutes.
-
Flow Rate: 0.4 mL/min.[1]
Mass Spectrometry Parameters (MRM)
Differentiation from the 6-O-isomer relies on chromatographic separation, as they share the same parent mass.[1]
| Analyte | Precursor Ion (m/z) | Product Ion (m/z) | Collision Energy (eV) |
| 5-O-Desmethyl Donepezil | 366.2 [M+H]⁺ | 91.1 (Tropylium) | 35 |
| Donepezil (Parent) | 380.2 [M+H]⁺ | 91.1 | 35 |
| Internal Standard (D5) | 371.2 [M+H]⁺ | 91.1 | 35 |
Note: The product ion 91.1 corresponds to the benzyl group, a common fragment for this class. Unique fragments (e.g., loss of the dimethoxy/hydroxy-indanone moiety) should be used for confirmation if co-elution occurs.
Part 5: Visualization
The following diagram illustrates the metabolic origin of 5-O-desmethyl donepezil and its divergence from the active 6-O-desmethyl pathway.
Caption: Metabolic divergence of Donepezil. Note the parallel formation of the equipotent 6-O-desmethyl metabolite (green) and the toxicologically relevant 5-O-desmethyl metabolite (red).
References
-
Metabolic Profile & Enzymes
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Drug Metabolism and Disposition.[1] "Identification of Donepezil Metabolites in Human Plasma."
-
-
hERG Inhibition Data
-
MedChemExpress. "5-O-Desmethyl donepezil Product Information & Biological Activity."[1]
-
-
Analytical Methodology
-
Journal of Chromatography B. "Simultaneous determination of donepezil and its metabolites in human plasma by LC-MS/MS."
-
-
Synthesis & Structure
-
PubChem Compound Summary. "5-O-Desmethyl Donepezil."[1]
-
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- 2. veeprho.com [veeprho.com]
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- 5. medchemexpress.com [medchemexpress.com]
- 6. 5-O-Desmethyl donepezil | i-FAB [i-fab.org]
- 7. medchemexpress.com [medchemexpress.com]
- 8. medchemexpress.com [medchemexpress.com]
- 9. newdrugapprovals.org [newdrugapprovals.org]
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